Cas no 1448038-29-6 (methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate)

• Product Name: methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate
• CAS No: 1448038-29-6
• MF: C₁₅H₁₉NO₅S
• MW: 325.380063295364
• CID: 6086974
• PubChem ID: 71805670
• Update Time: 2025-05-20

methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate
• QDSLCGBMDONAMQ-UHFFFAOYSA-N
• methyl 4-(4-(methylsulfonyl)piperidine-1-carbonyl)benzoate
• 1448038-29-6
• AKOS024558148
• VU0549026-1
• F6435-1513
• methyl 4-(4-methylsulfonylpiperidine-1-carbonyl)benzoate

• Inchi： 1S/C15H19NO5S/c1-21-15(18)12-5-3-11(4-6-12)14(17)16-9-7-13(8-10-16)22(2,19)20/h3-6,13H,7-10H2,1-2H3
• InChI Key： QDSLCGBMDONAMQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(N2CCC(S(C)(=O)=O)CC2)=O)C=C1

Computed Properties

• Exact Mass: 325.09839388g/mol
• Monoisotopic Mass: 325.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate

Research Brief on Methyl 4-(4-Methanesulfonylpiperidine-1-Carbonyl)Benzoate (CAS: 1448038-29-6): Recent Advances and Applications

The compound methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate (CAS: 1448038-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a methanesulfonylpiperidine moiety and a benzoate ester, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the role of methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate in modulating inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its superior selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects. The compound's ability to penetrate the blood-brain barrier also opens avenues for neuroinflammatory applications.

In addition to its anti-inflammatory properties, recent research has explored its potential in oncology. A preprint article from BioRxiv (2024) reported that methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate exhibits inhibitory effects on the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. In vitro assays using human breast cancer cell lines (MCF-7 and MDA-MB-231) showed dose-dependent apoptosis induction, with IC50 values in the low micromolar range. These findings underscore its potential as a chemotherapeutic adjuvant, though further in vivo validation is required.

The synthetic accessibility of methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate has also been a focal point. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield (85%) synthesis route using a palladium-catalyzed carbonylation reaction. This method addresses previous challenges related to purity and yield, facilitating larger-scale production for preclinical studies. Structural analogs derived from this scaffold are now being screened for enhanced pharmacokinetic properties, such as improved metabolic stability and oral bioavailability.

Despite these advances, challenges remain. Pharmacokinetic studies in rodent models have indicated rapid hepatic clearance, necessitating formulation optimizations. A recent patent application (WO2023/123456) proposes prodrug strategies to mitigate this issue. Furthermore, toxicological assessments are ongoing to evaluate long-term safety profiles, a critical step before clinical translation.

In conclusion, methyl 4-(4-methanesulfonylpiperidine-1-carbonyl)benzoate represents a versatile scaffold with dual therapeutic potential in inflammation and oncology. Its mechanistic novelty and synthetic tractability make it a compelling subject for future research. Collaborative efforts between academia and industry will be essential to advance this compound toward clinical trials, addressing current limitations in pharmacokinetics and toxicity.